Cas no 79457-63-9 (3-(chloromethyl)-2,2-dimethyloxirane)

3-(Chloromethyl)-2,2-dimethyloxirane is a chlorinated epoxide compound characterized by its reactive oxirane ring and chloromethyl functional group. This structure imparts versatility in synthetic applications, particularly as an intermediate in organic synthesis and polymer chemistry. The compound’s strained epoxide ring facilitates ring-opening reactions, enabling the formation of derivatives with alcohols, amines, or other nucleophiles. Its chloromethyl group further enhances reactivity, allowing for additional functionalization or cross-linking in polymer systems. The dimethyl substitution adjacent to the epoxide ring contributes to steric stabilization, influencing reaction selectivity. This compound is useful in the preparation of specialty chemicals, adhesives, and coatings, where controlled reactivity and structural modification are critical. Proper handling is required due to its potential lachrymatory and irritant properties.
3-(chloromethyl)-2,2-dimethyloxirane structure
79457-63-9 structure
Product Name:3-(chloromethyl)-2,2-dimethyloxirane
CAS No:79457-63-9
MF:C5H9ClO
MW:120.577360868454
MDL:MFCD19232129
CID:984700
PubChem ID:331677
Update Time:2025-10-07

3-(chloromethyl)-2,2-dimethyloxirane Chemical and Physical Properties

Names and Identifiers

    • 3-(chloromethyl)-2,2-dimethyloxirane
    • 1-chloro-2,3-epoxy-3-methylbutane
    • 1-Chloro-3-methyl-2,3-epoxybutane
    • 2,2-dimethyl-3-(chloromethyl)oxirane
    • 3-(chloromethyl)-2,2-dimethyl-oxirane
    • 3-Chlormethyl-2,2-dimethyl-oxiran
    • 3-chloromethyl-2,2-dimethyl-oxirane
    • AC1L79KN
    • CTK2H9296
    • NSC326135
    • AKOS006382788
    • Z1205657657
    • DTXSID20318093
    • NSC-326135
    • 79457-63-9
    • EN300-318449
    • SCHEMBL19585115
    • DS-013872
    • MDL: MFCD19232129
    • Inchi: 1S/C5H9ClO/c1-5(2)4(3-6)7-5/h4H,3H2,1-2H3
    • InChI Key: CHKXVLMZDALGOS-UHFFFAOYSA-N
    • SMILES: ClCC1C(C)(C)O1

Computed Properties

  • Exact Mass: 120.03427
  • Monoisotopic Mass: 120.0341926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 80.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.53

3-(chloromethyl)-2,2-dimethyloxirane Pricemore >>

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